Cas no 20904-13-6 (2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1))

2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1) structure
20904-13-6 structure
Product Name:2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1)
CAS No:20904-13-6
MF:C14H13ClN2O
MW:260.718822240829
CID:1396499
PubChem ID:210073
Update Time:2025-04-20

2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-(phenoxymethyl)-1h-benzimidazole Hydrochloride (1:1)
    • A19039
    • Benzimidazole, 2-phenoxymethyl-, hydrochloride
    • 2-Phenoxymethylbenzimidazole hydrochloride
    • 20904-13-6
    • DTXSID70175057
    • Inchi: 1S/C14H12N2O.ClH/c1-2-6-11(7-3-1)17-10-14-15-12-8-4-5-9-13(12)16-14;/h1-9H,10H2,(H,15,16);1H
    • InChI Key: RCQZSBFFYKSWME-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC=CC=1)CC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 260.07179
  • Monoisotopic Mass: 260.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • PSA: 37.91
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